Cas no 30709-74-1 (5-Thiazolecarboxylicacid, 2-undecyl-)

5-Thiazolecarboxylicacid, 2-undecyl- structure
30709-74-1 structure
Product Name:5-Thiazolecarboxylicacid, 2-undecyl-
CAS No:30709-74-1
MF:C15H25NO2S
MW:283.429503202438
CID:317362
PubChem ID:21415073
Update Time:2025-04-19

5-Thiazolecarboxylicacid, 2-undecyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylicacid, 2-undecyl-
    • 2-undecyl-1,3-thiazole-5-carboxylic acid
    • 2-(n-Undecyl)-5-thiazolecarboxylicacid
    • 2-Undecyl-5-thiazolecarboxylic acid
    • RU 22160
    • SCHEMBL11679054
    • DTXSID90613441
    • 30709-74-1
    • Inchi: 1S/C15H25NO2S/c1-2-3-4-5-6-7-8-9-10-11-14-16-12-13(19-14)15(17)18/h12H,2-11H2,1H3,(H,17,18)
    • InChI Key: XTXKBQOOURGYTO-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CN=C1CCCCCCCCCCC

Computed Properties

  • Exact Mass: 283.16075
  • Monoisotopic Mass: 283.16060021g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 11
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • PSA: 50.19
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